Cas no 2483-62-7 (methyl 2-aminobutanoate)

• Product Name: methyl 2-aminobutanoate
• CAS No: 2483-62-7
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 258404
• PubChem ID: 151013
• Update Time: 2025-06-10

methyl 2-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-, methyl ester
• methyl 2-aminobutanoate
• Methyl 2-aminobutyrate
• methyl DL-2-aminobutyrate
• rac-2-Aminobuttersaeure-methylester
• 2483-62-7
• DTXSID50947739
• Methyl -2-aminobutanoate
• alpha-Aminobutyric acid methyl ester
• SCHEMBL918471
• Butanoic acid, 2-amino-, methyl ester
• l-2-Aminobutyric acid, methyl ester
• alpha-Amino-n-butyric acid methyl ester
• Methyl2-aminobutanoate
• EN300-102829
• FT-0754360
• AB16757
• E74575
• 2-Aminobutyric acid methyl ester
• CS-0152632
• FT-0771057
• SB47705
• AKOS009159095
• Butanoic acid, 2-amino-, methyl ester, (+-)-
• Methyl (2R)-2-aminobutanoate #
• 2-amino-n-butyric acid methyl ester
• 2-aminobutyric acid methyl ester, (L)-isomer
• DA-07711
• DB-014840

• MDL： MFCD03840864
• Inchi： 1S/C5H11NO2/c1-3-4(6)5(7)8-2/h4H,3,6H2,1-2H3
• InChI Key： ZZWPOYPWQTUZDY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)N)=O

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Density: 0.987
• Boiling Point: 127.8°Cat760mmHg
• Flash Point: 3.5°C
• Refractive Index: 1.427
• PSA: 52.32000
• LogP: 0.59700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-aminobutanoate

Introduction to Methyl 2-Aminobutanoate (CAS No. 2483-62-7)

Methyl 2-aminobutanoate, also known by its chemical name and CAS number Methyl 2-aminobutanoate (CAS No. 2483-62-7), is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This organic compound, with the molecular formula C₆H₁₃O₂N, is a derivative of butanoic acid and features an amine functional group, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The compound is primarily recognized for its role in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its structural properties allow it to serve as a building block for the development of drugs targeting various therapeutic areas. The presence of both an amine and a carboxylate group provides multiple points of interaction with other molecules, facilitating its use in drug design and development.

In recent years, the interest in Methyl 2-aminobutanoate has been fueled by its potential applications in the field of biochemistry and molecular biology. Researchers have been exploring its utility as a precursor in the synthesis of peptides and proteins, where its ability to form stable amide bonds is highly valuable. Additionally, its role as an intermediate in the production of chiral compounds has made it a subject of interest for stereochemistry studies.

The pharmacological properties of Methyl 2-aminobutanoate have also been extensively studied. Initial research suggests that this compound may have neuroprotective effects, making it a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its potential to modulate neurotransmitter systems has led to investigations into its role as an adjunct therapy for mood disorders.

Recent advancements in synthetic methodologies have enhanced the accessibility and purity of Methyl 2-aminobutanoate, enabling more detailed studies into its biological activity. Techniques such as catalytic hydrogenation and enzymatic resolution have been employed to optimize its synthesis, ensuring that researchers can work with high-quality material for their experiments.

The compound's versatility extends beyond pharmaceutical applications. In agrochemical research, Methyl 2-aminobutanoate has been explored as a precursor for herbicides and fungicides due to its ability to interact with biological targets in plants. Its structural similarity to certain natural products makes it an attractive candidate for developing environmentally friendly crop protection agents.

In industrial chemistry, Methyl 2-aminobutanoate is utilized in the production of specialty chemicals and polymers. Its reactivity allows it to be incorporated into larger molecular frameworks, contributing to the development of novel materials with enhanced properties. For instance, it has been used in the synthesis of biodegradable polymers that are gaining traction in sustainable manufacturing practices.

The safety profile of Methyl 2-aminobutanoate is another area of focus. While generally considered non-toxic at moderate concentrations, comprehensive toxicological studies are ongoing to fully understand its long-term effects. Researchers are particularly interested in determining its metabolic pathways and potential interactions with other substances commonly encountered in pharmaceutical formulations.

The future prospects for Methyl 2-aminobutanoate are promising, with ongoing research suggesting new applications and refining existing ones. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly significant role in both academic research and industrial applications. Its unique combination of structural features makes it a valuable asset in the chemist's toolkit.

In conclusion, Methyl 2-aminobutanoate (CAS No. 2483-62-7) is a multifaceted compound with diverse applications across multiple industries. From pharmaceuticals to agrochemicals and materials science, its utility is evident in numerous fields. As research progresses, we can expect further discoveries that will expand its range of uses and solidify its importance in modern chemistry.